Cas no 59304-49-3 (4-Penten-1-one, 1-cyclohexyl-)
4-Penten-1-one, 1-cyclohexyl- structure
Product Name:4-Penten-1-one, 1-cyclohexyl-
CAS No:59304-49-3
MF:C11H18O
MW:166.260023593903
CID:339151
PubChem ID:11400984
Update Time:2025-04-19
4-Penten-1-one, 1-cyclohexyl- Chemical and Physical Properties
Names and Identifiers
-
- 4-Penten-1-one, 1-cyclohexyl-
- 1-cyclohexylpent-4-en-1-one
- DTXSID00464668
- AKOS013637703
- 59304-49-3
-
- Inchi： 1S/C11H18O/c1-2-3-9-11(12)10-7-5-4-6-8-10/h2,10H,1,3-9H2
- InChI Key： ORUPFZIPPSWKGD-UHFFFAOYSA-N
- SMILES： O=C(CCC=C)C1CCCCC1
Computed Properties
- Exact Mass: 166.13584
- Monoisotopic Mass: 166.135765193g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 4
- Complexity: 154
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 17.1Ų
Experimental Properties
- PSA: 17.07
4-Penten-1-one, 1-cyclohexyl- Related Literature
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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2. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
59304-49-3 (4-Penten-1-one, 1-cyclohexyl-) Related Products
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